Cas no 898455-89-5 (N-(2-methoxyethyl)-N'-{2-oxo-1-azatricyclo7.3.1.0^{5,13}trideca-5,7,9(13)-trien-7-yl}ethanediamide)
N-(2-methoxyethyl)-N'-{2-oxo-1-azatricyclo7.3.1.0^{5,13}trideca-5,7,9(13)-trien-7-yl}ethanediamide Chemical and Physical Properties
Names and Identifiers
-
- Ethanediamide, N1-(2-methoxyethyl)-N2-(2,3,6,7-tetrahydro-3-oxo-1H,5H-benzo[ij]quinolizin-9-yl)-
- N-(2-methoxyethyl)-N'-{2-oxo-1-azatricyclo7.3.1.0^{5,13}trideca-5,7,9(13)-trien-7-yl}ethanediamide
-
- Inchi: 1S/C17H21N3O4/c1-24-8-6-18-16(22)17(23)19-13-9-11-3-2-7-20-14(21)5-4-12(10-13)15(11)20/h9-10H,2-8H2,1H3,(H,18,22)(H,19,23)
- InChI Key: XREDKVNFNSFLSB-UHFFFAOYSA-N
- SMILES: C(NCCOC)(=O)C(NC1=CC2=C3C(=C1)CCC(=O)N3CCC2)=O
N-(2-methoxyethyl)-N'-{2-oxo-1-azatricyclo7.3.1.0^{5,13}trideca-5,7,9(13)-trien-7-yl}ethanediamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2668-0104-2μmol |
N-(2-methoxyethyl)-N'-{2-oxo-1-azatricyclo[7.3.1.0^{5,13}]trideca-5,7,9(13)-trien-7-yl}ethanediamide |
898455-89-5 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2668-0104-5μmol |
N-(2-methoxyethyl)-N'-{2-oxo-1-azatricyclo[7.3.1.0^{5,13}]trideca-5,7,9(13)-trien-7-yl}ethanediamide |
898455-89-5 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2668-0104-10μmol |
N-(2-methoxyethyl)-N'-{2-oxo-1-azatricyclo[7.3.1.0^{5,13}]trideca-5,7,9(13)-trien-7-yl}ethanediamide |
898455-89-5 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2668-0104-20μmol |
N-(2-methoxyethyl)-N'-{2-oxo-1-azatricyclo[7.3.1.0^{5,13}]trideca-5,7,9(13)-trien-7-yl}ethanediamide |
898455-89-5 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2668-0104-1mg |
N-(2-methoxyethyl)-N'-{2-oxo-1-azatricyclo[7.3.1.0^{5,13}]trideca-5,7,9(13)-trien-7-yl}ethanediamide |
898455-89-5 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2668-0104-2mg |
N-(2-methoxyethyl)-N'-{2-oxo-1-azatricyclo[7.3.1.0^{5,13}]trideca-5,7,9(13)-trien-7-yl}ethanediamide |
898455-89-5 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2668-0104-3mg |
N-(2-methoxyethyl)-N'-{2-oxo-1-azatricyclo[7.3.1.0^{5,13}]trideca-5,7,9(13)-trien-7-yl}ethanediamide |
898455-89-5 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2668-0104-4mg |
N-(2-methoxyethyl)-N'-{2-oxo-1-azatricyclo[7.3.1.0^{5,13}]trideca-5,7,9(13)-trien-7-yl}ethanediamide |
898455-89-5 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2668-0104-5mg |
N-(2-methoxyethyl)-N'-{2-oxo-1-azatricyclo[7.3.1.0^{5,13}]trideca-5,7,9(13)-trien-7-yl}ethanediamide |
898455-89-5 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2668-0104-10mg |
N-(2-methoxyethyl)-N'-{2-oxo-1-azatricyclo[7.3.1.0^{5,13}]trideca-5,7,9(13)-trien-7-yl}ethanediamide |
898455-89-5 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
N-(2-methoxyethyl)-N'-{2-oxo-1-azatricyclo7.3.1.0^{5,13}trideca-5,7,9(13)-trien-7-yl}ethanediamide Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
Additional information on N-(2-methoxyethyl)-N'-{2-oxo-1-azatricyclo7.3.1.0^{5,13}trideca-5,7,9(13)-trien-7-yl}ethanediamide
Comprehensive Overview of N-(2-methoxyethyl)-N'-{2-oxo-1-azatricyclo[7.3.1.0^{5,13}]trideca-5,7,9(13)-trien-7-yl}ethanediamide (CAS No. 898455-89-5)
The compound N-(2-methoxyethyl)-N'-{2-oxo-1-azatricyclo[7.3.1.0^{5,13}]trideca-5,7,9(13)-trien-7-yl}ethanediamide, identified by its CAS No. 898455-89-5, is a sophisticated organic molecule with a unique tricyclic structure. This compound has garnered significant attention in the field of medicinal chemistry due to its potential applications in drug discovery and development. The presence of the azatricyclic core and the methoxyethyl side chain makes it a promising candidate for targeting specific biological pathways, particularly in the realm of enzyme inhibition and receptor modulation.
In recent years, the scientific community has shown increasing interest in tricyclic compounds like N-(2-methoxyethyl)-N'-{2-oxo-1-azatricyclo[7.3.1.0^{5,13}]trideca-5,7,9(13)-trien-7-yl}ethanediamide, as they often exhibit enhanced binding affinity and selectivity. Researchers are particularly intrigued by its potential role in addressing neurodegenerative diseases and inflammatory disorders, which are among the most searched topics in biomedical research today. The compound's ethanediamide moiety further enhances its versatility, allowing for interactions with a wide range of biological targets.
The synthesis of CAS No. 898455-89-5 involves multi-step organic reactions, including cyclization and amidation, to construct its intricate azatricyclic framework. Advanced spectroscopic techniques such as NMR and mass spectrometry are employed to confirm its structure and purity. Given the growing demand for high-purity compounds in pharmaceutical research, this molecule is often synthesized under stringent conditions to meet industry standards.
One of the most frequently asked questions about N-(2-methoxyethyl)-N'-{2-oxo-1-azatricyclo[7.3.1.0^{5,13}]trideca-5,7,9(13)-trien-7-yl}ethanediamide pertains to its solubility and stability under various conditions. Studies indicate that the compound exhibits moderate solubility in polar organic solvents like DMSO and methanol, making it suitable for in vitro assays. Its stability profile is also favorable, with minimal degradation observed under standard laboratory storage conditions.
Another area of interest is the compound's potential as a scaffold for drug design. Its tricyclic core can be modified to enhance pharmacokinetic properties, such as bioavailability and metabolic stability. This aligns with the current trend in drug discovery, where researchers are increasingly focusing on structure-activity relationships (SAR) to optimize lead compounds. The methoxyethyl group, in particular, is known to improve membrane permeability, a critical factor in drug development.
In the context of green chemistry, the synthesis of CAS No. 898455-89-5 has also been explored using catalytic methods to reduce waste and improve efficiency. This approach resonates with the global push for sustainable pharmaceutical manufacturing, a topic that has gained traction in both academic and industrial circles. Researchers are actively investigating eco-friendly solvents and recyclable catalysts to streamline the production of such complex molecules.
Furthermore, the compound's potential applications extend beyond therapeutics. Its unique structure makes it a valuable intermediate in the synthesis of other heterocyclic compounds, which are widely used in materials science and agrochemicals. This versatility underscores the importance of CAS No. 898455-89-5 in interdisciplinary research.
In summary, N-(2-methoxyethyl)-N'-{2-oxo-1-azatricyclo[7.3.1.0^{5,13}]trideca-5,7,9(13)-trien-7-yl}ethanediamide represents a fascinating area of study with broad implications for drug discovery, materials science, and sustainable chemistry. Its intricate structure and functional groups offer numerous opportunities for innovation, making it a subject of ongoing research and development.
898455-89-5 (N-(2-methoxyethyl)-N'-{2-oxo-1-azatricyclo7.3.1.0^{5,13}trideca-5,7,9(13)-trien-7-yl}ethanediamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)